An In-depth Technical Guide to 5-Sulfoisophthalic Acid: Chemical Structure, Properties, and Experimental Protocols
An In-depth Technical Guide to 5-Sulfoisophthalic Acid: Chemical Structure, Properties, and Experimental Protocols
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 5-Sulfoisophthalic acid, a versatile chemical compound with significant applications in various scientific and industrial fields, including as a potential building block in drug development. This document details its chemical structure, physicochemical properties, synthesis, and analytical methodologies.
Chemical Structure and Properties
5-Sulfoisophthalic acid, systematically named 5-sulfobenzene-1,3-dicarboxylic acid, is an aromatic compound characterized by a benzene (B151609) ring substituted with two carboxylic acid groups at positions 1 and 3, and a sulfonic acid group at position 5.[1] The presence of both carboxylic acid and sulfonic acid functionalities imparts unique properties to the molecule, including high water solubility and acidity.[1]
The chemical structure of 5-Sulfoisophthalic acid is presented below:
Chemical Formula: C₈H₆O₇S[1]
Molecular Weight: 246.19 g/mol [1]
Synonyms: 5-SIPA, 5-Sulfo-1,3-benzenedicarboxylic acid[2]
Physicochemical Properties
A summary of the key physicochemical properties of 5-Sulfoisophthalic acid is provided in the table below for easy reference and comparison.
| Property | Value |
| Appearance | White to off-white crystalline powder[2] |
| Melting Point | >197 °C[2] |
| Boiling Point | 359.19 °C (rough estimate)[3] |
| Density | 1.8097 g/cm³ (rough estimate)[3] |
| Water Solubility (25 °C) | >100 g/100 g[1][2] |
| pKa (Sulfonic acid group) | -1.37 ± 0.30 (Predicted)[1][3] |
| pKa (Carboxylic acid groups) | pKa1 ≈ 2.8, pKa2 ≈ 4.1[1] |
Spectroscopic Data and Interpretation
Detailed spectral analysis is crucial for the confirmation of the chemical structure and purity of 5-Sulfoisophthalic acid. Below is a summary of the expected spectroscopic data.
¹H NMR Spectroscopy
A ¹H NMR spectrum of 5-Sulfoisophthalic acid in a suitable solvent (e.g., D₂O) is expected to show three signals corresponding to the aromatic protons. Due to the substitution pattern, the protons at positions 2, 4, and 6 are chemically non-equivalent. The proton at position 2, situated between two electron-withdrawing carboxylic acid groups, would likely appear as a singlet at the most downfield position. The protons at positions 4 and 6, being adjacent to a carboxylic acid and a sulfonic acid group, would appear as distinct signals, likely as doublets or multiplets depending on the coupling constants.
¹³C NMR Spectroscopy
The ¹³C NMR spectrum is expected to display eight distinct signals, corresponding to the eight carbon atoms in the molecule, as they are all in unique chemical environments. The two carboxylic acid carbons would appear at the most downfield region (typically 160-185 ppm). The six aromatic carbons would show signals in the aromatic region (typically 120-150 ppm), with the carbon attached to the sulfonic acid group being significantly shifted.
FT-IR Spectroscopy
The FT-IR spectrum of 5-Sulfoisophthalic acid would exhibit characteristic absorption bands for the different functional groups present in the molecule. Key expected peaks include:
-
A broad O-H stretch from the carboxylic acid groups in the region of 2500-3300 cm⁻¹.
-
A sharp C=O stretch from the carboxylic acid groups around 1700-1730 cm⁻¹.
-
S=O stretching vibrations from the sulfonic acid group, typically appearing as strong bands in the 1000-1080 cm⁻¹ and 1150-1260 cm⁻¹ regions.
-
C=C stretching vibrations from the aromatic ring in the 1450-1600 cm⁻¹ region.
-
An S-O stretch from the sulfonic acid group around 650-700 cm⁻¹.
Mass Spectrometry
In a mass spectrum, 5-Sulfoisophthalic acid would be expected to show a molecular ion peak corresponding to its molecular weight. Depending on the ionization technique used (e.g., Electrospray Ionization - ESI), the deprotonated molecule [M-H]⁻ at m/z 245 or the protonated molecule [M+H]⁺ at m/z 247 would be observed. Fragmentation patterns would likely involve the loss of water (H₂O), carbon dioxide (CO₂), and sulfur trioxide (SO₃).
Experimental Protocols
Synthesis of 5-Sulfoisophthalic Acid via Sulfonation of Isophthalic Acid
This protocol describes the synthesis of 5-Sulfoisophthalic acid by the sulfonation of isophthalic acid using oleum.[4]
Materials:
-
Isophthalic acid
-
30% Oleum (fuming sulfuric acid)
-
Deionized water
-
Acetic acid (for purification)
Procedure:
-
In a suitable reaction vessel equipped with a stirrer and a temperature controller, carefully add isophthalic acid to 30% oleum.
-
Heat the reaction mixture to a temperature between 190-220 °C.[4]
-
Maintain this temperature for approximately 6 hours to ensure the completion of the sulfonation reaction.[4]
-
After the reaction is complete, cool the mixture to approximately 165 °C.[4]
-
In a separate vessel, cool deionized water to 5 °C.
-
Carefully and slowly quench the hot reaction mixture into the cold water, ensuring the temperature of the aqueous solution does not exceed 120 °C.[4]
-
Heat the resulting aqueous solution to reflux.
-
Slowly cool the solution to 55 °C and hold at this temperature for 2 hours to facilitate crystallization.[4]
-
Further cool the mixture to 25 °C to maximize the precipitation of the crude 5-Sulfoisophthalic acid.[4]
-
Isolate the crude product by filtration.
-
Wash the filter cake with acetic acid at 20-25 °C to remove residual sulfuric acid and other impurities.[4]
-
Dry the purified 5-Sulfoisophthalic acid in a vacuum oven at 90-130 °C.[4]
Analytical Methodologies
A reverse-phase HPLC method can be employed to determine the purity of 5-Sulfoisophthalic acid.
Instrumentation:
-
HPLC system with a UV detector
-
C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm particle size)
Chromatographic Conditions (Typical):
-
Mobile Phase A: 0.1% Phosphoric acid in water
-
Mobile Phase B: Acetonitrile
-
Gradient: A suitable gradient to ensure the separation of the main peak from any impurities.
-
Flow Rate: 1.0 mL/min
-
Detection Wavelength: 220 nm
-
Injection Volume: 10 µL
Sample Preparation:
-
Accurately weigh and dissolve a sample of 5-Sulfoisophthalic acid in the mobile phase to a known concentration (e.g., 1 mg/mL).
The purity of 5-Sulfoisophthalic acid can be determined by a neutralization titration with a standardized base.
Procedure:
-
Accurately weigh a sample of 5-Sulfoisophthalic acid and dissolve it in deionized water.
-
Add a few drops of a suitable indicator (e.g., phenolphthalein).
-
Titrate the solution with a standardized solution of sodium hydroxide (B78521) (e.g., 0.1 N) until the endpoint is reached (a persistent pink color).
-
The purity can be calculated based on the volume of titrant used, its concentration, and the initial weight of the sample, taking into account that 5-Sulfoisophthalic acid has three acidic protons.
Visualization of Experimental Workflow
The following diagram illustrates the key stages in the synthesis and purification of 5-Sulfoisophthalic acid.
Caption: Experimental workflow for the synthesis and purification of 5-Sulfoisophthalic acid.
Conclusion
5-Sulfoisophthalic acid is a valuable compound with a well-defined chemical structure and distinct physicochemical properties. The experimental protocols for its synthesis and analysis are established, allowing for the production and characterization of high-purity material. This technical guide provides researchers, scientists, and drug development professionals with the core knowledge required to effectively work with and utilize 5-Sulfoisophthalic acid in their research and development endeavors.
References
- 1. Separation of Sodium 5-sulfoisophthalate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
- 2. dev.spectrabase.com [dev.spectrabase.com]
- 3. 5-Sulfoisophthalic acid monosodium salt(6362-79-4) 13C NMR [m.chemicalbook.com]
- 4. Monosodium 5-sulfoisophthalate | C8H5NaO7S | CID 23670844 - PubChem [pubchem.ncbi.nlm.nih.gov]
